Cas no 95851-20-0 (7,9,11,13,17-Eicosapentaenoic acid, 5,6,15-trihydroxy-, (5S-(5R*,6R*,7 E,9E,11Z,13Z,15R*,17Z))-)

7,9,11,13,17-Eicosapentaenoic acid, 5,6,15-trihydroxy-, (5S-(5R*,6R*,7 E,9E,11Z,13Z,15R*,17Z))- structure
95851-20-0 structure
Product Name:7,9,11,13,17-Eicosapentaenoic acid, 5,6,15-trihydroxy-, (5S-(5R*,6R*,7 E,9E,11Z,13Z,15R*,17Z))-
CAS No:95851-20-0
MF:C20H30O5
MW:350.449206829071
CID:1001728
Update Time:2024-03-01

7,9,11,13,17-Eicosapentaenoic acid, 5,6,15-trihydroxy-, (5S-(5R*,6R*,7 E,9E,11Z,13Z,15R*,17Z))- Chemical and Physical Properties

Names and Identifiers

    • 7,9,11,13,17-Eicosapentaenoic acid, 5,6,15-trihydroxy-, (5S-(5R*,6R*,7 E,9E,11Z,13Z,15R*,17Z))-
    • (5S,6S,7E,9E,11Z,13Z,15S,17Z)-5,6,15-trihydroxyicosa-7,9,11,13,17-pentaenoic acid
    • Lipoxene A
    • CID 101285675
    • (5S,6S,7E,9E,11Z,13E,15S,17Z)-5,6,15-Trihydroxy-7,9,11,13,17-icosapentaenoic acid
    • Lipoxin A5
    • 7,9,11,13,17-Eicosapentaenoic acid, 5,6,15-trihydroxy-, (5S,6S,7E,9E,11Z,13E,15S,17Z)-
    • Inchi: 1S/C20H30O5/c1-2-3-8-12-17(21)13-9-6-4-5-7-10-14-18(22)19(23)15-11-16-20(24)25/h3-10,13-14,17-19,21-23H,2,11-12,15-16H2,1H3,(H,24,25)/b6-4+,7-5+,8-3+,13-9+,14-10+/t17-,18-,19-/m0/s1
    • InChI Key: ZZMKOZNTEJVKRY-UFQOBLOYSA-N
    • SMILES: O[C@H]([C@H](/C=C/C=C/C=C/C=C/[C@H](C/C=C/CC)O)O)CCCC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 13
  • Complexity: 488
  • Topological Polar Surface Area: 98

Experimental Properties

  • Density: 1.112±0.06 g/cm3(Predicted)
  • Boiling Point: 591.3±50.0 °C(Predicted)
  • pka: 4.67±0.10(Predicted)

7,9,11,13,17-Eicosapentaenoic acid, 5,6,15-trihydroxy-, (5S-(5R*,6R*,7 E,9E,11Z,13Z,15R*,17Z))- Related Literature

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent